VTP-27999 Hydrochloride

• CAS No.: 1264191-73-2
• Product Name: VTP-27999 Hydrochloride
• Molecular Formula: C26H42Cl2N4O5
• Molecular Weight: 561.54
• IUPAC Name: methyl N-[2-[(R)-(3-chlorophenyl)-[(3R)-1-[[(2S)-2-(methylamino)-3-[(3R)-oxan-3-yl]propyl]carbamoyl]piperidin-3-yl]methoxy]ethyl]carbamate;hydrochloride
• Standard InChI: InChI=1S/C26H41ClN4O5.ClH/c1-28-23(14-19-6-5-12-35-18-19)16-30-25(32)31-11-4-8-21(17-31)24(20-7-3-9-22(27)15-20)36-13-10-29-26(33)34-2;/h3,7,9,15,19,21,23-24,28H,4-6,8,10-14,16-18H2,1-2H3,(H,29,33)(H,30,32);1H/t19-,21-,23+,24+;/m1./s1
• SMILES: CNC(CC1CCCOC1)CNC(=O)N2CCCC(C2)C(C3=CC(=CC=C3)Cl)OCCNC(=O)OC.Cl
• Description: VTP-27999 Hcl is an alkyl amine Renin inhibitor; VTP-27999 is useful for Hypertension and End-Organ Diseases.IC50 value:Target: Renin
• Synonyms: methyl N-[2-[(R)-(3-chlorophenyl)-[1-[[(2S)-2-(methylamino)-3-[(3R)-oxan-3-yl]propyl]carbamoyl]piperidin-3-yl]methoxy]ethyl]carbamate;hydrochloride
• Reference: [1]. Lanqi Jia et al. Discovery of VTP-27999, an Alkyl Amine Renin Inhibitor with Potential for Clinical Utility ACS Med. Chem. Lett., 2011, 2 (10), pp 747-751; [2]. Ishchenko A, Liu Z, Lindblom P et al. Structure-Based Design Technology Contour and Its Application to the Design of Renin Inhibitors. J Chem Inf Model. 2012 Jul 25.
• PubChem Compound: 66577067
• Last Modified: Dec 05 2021